Cas no 2112820-33-2 (methyl 4-amino-3-(oxan-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(oxan-2-yl)butanoate
• CAS No: 2112820-33-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5929171
• PubChem ID: 165822403
• Update Time: 2025-06-23

methyl 4-amino-3-(oxan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(oxan-2-yl)butanoate
• 2112820-33-2
• EN300-1822590

• Inchi： 1S/C10H19NO3/c1-13-10(12)6-8(7-11)9-4-2-3-5-14-9/h8-9H,2-7,11H2,1H3
• InChI Key： OZADSMJGTRMFFK-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-3-(oxan-2-yl)butanoate

Recent Advances in the Study of Methyl 4-amino-3-(oxan-2-yl)butanoate (CAS: 2112820-33-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-amino-3-(oxan-2-yl)butanoate (CAS: 2112820-33-2) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structure, featuring an oxane ring and an amino ester moiety, has made it a valuable building block in medicinal chemistry. Recent publications have demonstrated its utility in the synthesis of novel heterocyclic compounds with potential applications in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of methyl 4-amino-3-(oxan-2-yl)butanoate as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions.

In addition to its synthetic applications, methyl 4-amino-3-(oxan-2-yl)butanoate has shown promising biological activity in preliminary pharmacological studies. Research conducted at several academic institutions has indicated that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of new anti-inflammatory agents, though further optimization and in vivo studies are required to fully evaluate its therapeutic potential.

The compound's stability and solubility profile have also been subjects of recent investigation. A 2024 study published in the European Journal of Pharmaceutical Sciences examined the physicochemical properties of methyl 4-amino-3-(oxan-2-yl)butanoate and its analogs, providing valuable data for formulation scientists working on drug delivery systems. The research highlighted the compound's favorable logP value and moderate aqueous solubility, making it a potentially useful scaffold for prodrug development.

From a synthetic chemistry perspective, recent advances in catalytic methods have improved the efficiency of producing methyl 4-amino-3-(oxan-2-yl)butanoate and its derivatives. A team at MIT reported a novel asymmetric synthesis route in 2023 that significantly increased the yield and enantiomeric purity of the compound, addressing previous challenges in its large-scale production. This methodological breakthrough could facilitate more extensive exploration of the compound's pharmaceutical applications.

Looking forward, researchers are particularly interested in exploring the structure-activity relationships of methyl 4-amino-3-(oxan-2-yl)butanoate derivatives. Several pharmaceutical companies have included analogs of this compound in their screening libraries, recognizing its potential as a privileged structure in drug discovery. The coming years are likely to see increased research activity around this molecule, particularly in the areas of central nervous system disorders and metabolic diseases where its structural features may offer unique advantages.

In conclusion, methyl 4-amino-3-(oxan-2-yl)butanoate (CAS: 2112820-33-2) represents an emerging area of interest in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a potential pharmacophore makes it a valuable subject for continued investigation. As research progresses, we anticipate more definitive data on its biological activities and therapeutic applications, potentially leading to novel drug candidates in the near future.